Cas no 2680549-86-2 (2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid)
2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28284341
- 2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
- 2680549-86-2
- 2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
-
- Inchi: 1S/C12H12F3NO3/c1-6-3-4-8(5-7(6)2)9(10(17)18)16-11(19)12(13,14)15/h3-5,9H,1-2H3,(H,16,19)(H,17,18)
- InChI Key: QQCSLPQXYGXVPQ-UHFFFAOYSA-N
- SMILES: FC(C(NC(C(=O)O)C1C=CC(C)=C(C)C=1)=O)(F)F
Computed Properties
- Exact Mass: 275.07692773g/mol
- Monoisotopic Mass: 275.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 66.4Ų
2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28284341-0.05g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28284341-0.1g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28284341-0.25g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28284341-0.5g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28284341-1.0g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28284341-2.5g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28284341-5.0g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28284341-10.0g |
2-(3,4-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid |
2680549-86-2 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 |
2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
Introduction to 2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No. 2680549-86-2)
2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its CAS number 2680549-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both aromatic and fluorinated functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of this molecule includes a benzyl group with dimethyl substitution at the 3 and 4 positions and an amino acid derivative linked via a trifluoroacetamide moiety. Such structural features make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.
The trifluoroacetamide component is particularly noteworthy due to its influence on the compound's metabolic stability and binding affinity. Fluorine atoms are well-known for their ability to modulate the electronic properties of molecules, often enhancing binding interactions with biological targets such as enzymes and receptors. In recent years, there has been a surge in research focused on the development of fluorinated compounds for medicinal applications, driven by their improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceuticals has been linked to increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced bioavailability.
2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid serves as a versatile building block in the synthesis of more intricate molecules. Its dual functionality—combining an aromatic ring system with an amide linkage—makes it particularly useful in constructing peptidomimetics and other bioactive scaffolds. Peptidomimetics are designed to mimic the structure and function of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid enzymatic degradation. The use of such compounds in drug design has led to significant advancements in treating various diseases, including cancer, inflammation, and infectious disorders.
Recent studies have highlighted the potential of this compound as a precursor in the development of novel therapeutic agents. For instance, researchers have explored its utility in generating derivatives that exhibit inhibitory activity against specific enzymes implicated in disease pathogenesis. One notable area of investigation has been its role in designing small-molecule inhibitors for proteases involved in viral replication or cancer progression. The dimethylphenyl substituent on the benzene ring is thought to enhance binding affinity by improving hydrophobic interactions with target proteins. Additionally, the presence of an acetic acid moiety provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.
The fluorinated amide group in 2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid has also been studied for its ability to influence molecular recognition processes. Fluorine atoms can participate in dipole-dipole interactions and hydrogen bonding networks, which can be critical for achieving high-affinity binding between a drug candidate and its biological target. This property has been leveraged in the development of fluorinated compounds that exhibit enhanced selectivity over off-target proteins—a crucial factor in minimizing side effects associated with drug therapy.
In terms of synthetic methodologies, this compound can be synthesized through multi-step organic transformations that highlight modern techniques in medicinal chemistry. The preparation typically involves condensation reactions between appropriately substituted aromatic aldehydes or ketones with fluorinated amides or carboxylic acids under controlled conditions. Advances in catalytic systems have enabled more efficient and scalable syntheses of such molecules, reducing both reaction times and waste generation—a key consideration in sustainable chemistry practices.
The pharmacological evaluation of derivatives derived from CAS No. 2680549-86-2 has revealed promising results in preclinical models. Studies have demonstrated that certain analogs exhibit potent activity against disease-relevant targets while maintaining favorable safety profiles. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for clinical development. By systematically modifying key functional groups within this molecular framework—such as adjusting the substitution pattern on the aromatic ring or altering the length or nature of connecting linkers—researchers can fine-tune biological activity and pharmacokinetic properties.
Looking ahead, 2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid is poised to play an increasingly significant role in drug discovery efforts aimed at addressing unmet medical needs. As computational chemistry tools continue to evolve, machine learning algorithms are being employed to predict novel derivatives with enhanced therapeutic potential based on existing data sets containing similar compounds.* This approach accelerates virtual screening processes, enabling faster identification candidates worth further experimental validation.* Furthermore, green chemistry principles are guiding synthetic strategies toward more environmentally benign processes,* ensuring that future production methods align with sustainability goals.
In conclusion, 2680549-86-2 represents an important chemical entity whose unique structural features make it valuable for pharmaceutical research.* Its combination*of aromaticity, fluorination,and amide functionality offers opportunities*for designing next-generation therapeutics.* As scientific understanding advances,* so too will our ability*to harness*the potential*of such compounds*in treating human disease.* Ongoing investigations into derivatives derived from this scaffold promise*to yield exciting breakthroughs*in medicine over coming years.*
2680549-86-2 (2-(3,4-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)